Cas no 937013-08-6 (1H-Imidazole, 5-(4-ethenylphenyl)-)

• Product Name: 1H-Imidazole, 5-(4-ethenylphenyl)-
• CAS No: 937013-08-6
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 999968
• PubChem ID: 45120653
• Update Time: 2025-04-20

1H-Imidazole, 5-(4-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(4-ethenylphenyl)-
• SCHEMBL5442103
• 4-(4-Vinylphenyl)-1H-imidazole
• 5-(4-ethenylphenyl)-1H-imidazole
• 1h-imidazole,5-(4-ethenylphenyl)-
• 937013-08-6
• VJLJIRPIFNTYDO-UHFFFAOYSA-N
• 4-(4-Vinyl-phenyl)-1H-imidazole

• Inchi： 1S/C11H10N2/c1-2-9-3-5-10(6-4-9)11-7-12-8-13-11/h2-8H,1H2,(H,12,13)
• InChI Key： VJLJIRPIFNTYDO-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų